Cas no 1803846-76-5 (2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine)

• Product Name: 2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine
• CAS No: 1803846-76-5
• MF: C₈H₂F₉NO
• MW: 299.093213558197
• CID: 4908517
• Update Time: 2025-05-19

2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H2F9NO/c9-6(10,11)3-2-18-5(7(12,13)14)1-4(3)19-8(15,16)17/h1-2H
• InChI Key： SWQFXXYCLAZJGU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C=C1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Additional information on 2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine

Introduction to 2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No: 1803846-76-5)

2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine, identified by its CAS number 1803846-76-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The presence of multiple fluorine substituents in its structure imparts unique electronic and steric properties, making it a valuable building block for the synthesis of novel molecules with enhanced stability and bioavailability.

The structural motif of 2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine features two trifluoromethyl groups at the 2- and 5-positions, which are renowned for their ability to modulate lipophilicity and metabolic stability. Additionally, the 4-position is substituted with a trifluoromethoxy group, further enhancing the compound's interaction with biological targets. This specific arrangement of fluorinated moieties has been strategically employed in medicinal chemistry to improve pharmacokinetic profiles and target specificity.

In recent years, there has been a surge in research focused on the development of fluorinated pyridines due to their promising applications in drug discovery. The< strong> trifluoromethyl group, in particular, is a well-documented pharmacophore that contributes to the potency and selectivity of many therapeutic agents. Studies have demonstrated that the introduction of trifluoromethyl groups can lead to increased binding affinity and reduced metabolic degradation, thereby extending the half-life of drugs. Similarly, the< strong> trifluoromethoxy group is known to enhance solubility and bioavailability, making it an attractive modification for pharmaceutical compounds.

The synthesis of 2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine involves a multi-step process that typically begins with the functionalization of a pyridine backbone. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, are often employed to introduce the fluorinated substituents with high precision. The use of palladium or copper catalysts has been particularly effective in achieving regioselective modifications at the desired positions on the pyridine ring. These synthetic strategies ensure that the final product exhibits high purity and yield, which are critical for further applications in drug development.

The versatility of 2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine extends beyond its role as a mere intermediate. Recent studies have highlighted its potential as a key component in the design of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The electron-withdrawing nature of the< strong> trifluoromethyl groups enhances the interactions between the compound and target enzymes, leading to improved therapeutic efficacy. Furthermore, computational modeling has been instrumental in optimizing the structure-activity relationships (SAR) of this compound, allowing researchers to fine-tune its properties for specific biological targets.

In addition to its pharmaceutical applications, 2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine has shown promise in agrochemical research. Fluorinated pyridines are increasingly being explored as active ingredients in pesticides due to their ability to resist degradation from environmental factors. The< strong> trifluoromethoxy group contributes to the compound's stability while maintaining its efficacy against pests. This dual benefit makes it an attractive candidate for developing next-generation crop protection agents that are both effective and environmentally sustainable.

The impact of fluorine substitution on the electronic properties of pyridines has also been extensively studied from a theoretical perspective. Density functional theory (DFT) calculations have provided valuable insights into how these modifications influence molecular orbitals and reactivity. Such computational studies are essential for guiding experimental efforts and predicting the behavior of< strong> 2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine during synthesis and application. By understanding these fundamental interactions, chemists can design more efficient synthetic routes and optimize molecular properties for desired outcomes.

The future prospects for< strong > 2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine were further illuminated by recent advancements in fluorinated chemical biology. Researchers have begun leveraging this compound as a scaffold for exploring novel mechanisms of action in drug development. Its unique structural features make it an ideal platform for generating libraries of derivatives through combinatorial chemistry approaches. These libraries can then be screened against various biological assays to identify lead compounds with high potential for therapeutic use.

In conclusion,< strong > 2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No: 1803846-76-5) represents a significant advancement in fluorinated heterocyclic chemistry with broad implications across multiple industries. Its synthesis reflects cutting-edge methodologies tailored to achieve precise functionalization at multiple sites on its core structure. The ongoing research into its applications underscores its importance as a versatile tool for drug discovery and agrochemical innovation. As our understanding of fluorinated compounds continues to evolve,< strong > 2,5-Bis(trifluoromethyl)-4-(trifluoromethoxy)pyridine will undoubtedly play an integral role in shaping future developments within these fields.